N-(3,4-dichlorophenyl)-4-methylbenzamide

• IUPAC Name: N-(3,4-dichlorophenyl)-4-methylbenzamide
• InChI: InChI=1S/C14H11Cl2NO/c1-9-2-4-10(5-3-9)14(18)17-11-6-7-12(15)13(16)8-11/h2-8H,1H3,(H,17,18)
• InChI Key: MOUZICNKNGGSKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C14H11Cl2NO
• Molecular Weight: 280.1 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, “3,4-Dichlorophenethylamine” can be obtained by reacting “3,4-dichlorophenylacetonitrile” with a suspension of lithium aluminum hydride (LiAlH4) in dry diethyl ether in the presence of N2.

Scientific Research Applications

• N-(3,4-dichlorophenyl)-4-methylbenzamide is part of a series of compounds studied for their structure and properties. These compounds, including N-(3,4-dichlorophenyl)-N′-(2-methylbenzoyl)thiourea, have been synthesized and characterized using spectroscopic techniques and X-ray diffraction, suggesting potential applications in material science or chemistry research (Yusof et al., 2010).

• There's research on the fatality associated with a synthetic opioid, 3,4-dichloro-N-[2-(dimethylamino)cyclohexyl]-N-methylbenzamide (U-47700), which is a structural isomer of N-(3,4-dichlorophenyl)-4-methylbenzamide. This highlights its relevance in forensic science and toxicology (Elliott et al., 2016).

• A study on the metabolism of N-methyl and N,N,-dimethylbenzamides, which includes compounds similar to N-(3,4-dichlorophenyl)-4-methylbenzamide, provides insights into their biochemical transformation and stability, relevant for pharmacological and toxicological research (Ross et al., 1983).

• Research on 2-(3,4-dimethoxyphenyl)ethylamine derivatives, including acyl derivatives like N-[2-(3,4-dimethoxyphenyl)ethyl]-2-phenylaminoacetamide, indicates their potential in developing antiulcer medications, suggesting a pharmaceutical application for similar compounds (Hosokami et al., 1992).

• Structural studies of N-(4-Methylphenyl)benzamide, which is closely related to N-(3,4-dichlorophenyl)-4-methylbenzamide, show its potential for material science and crystallography research (Gowda et al., 2007).

• Cardiovascular properties of 3-[[[2-(3,4-dimethoxyphenyl)ethyl]carbamoyl]methyl]-amino-N- methylbenzamide, a compound with structural similarities, have been studied, pointing towards its application in cardiovascular drug research (Hirohashi et al., 1993).

• A study on the postmortem concentration distribution of 3,4-dichloro-N-[2-(dimethylamino)cyclohexyl]-N-methylbenzamide (U-47700) in a fatality case further emphasizes its significance in forensic toxicology (McIntyre et al., 2016).